Cas no 1083246-53-0 (methyl(pyrimidin-2-ylmethyl)amine)

• Product Name: methyl(pyrimidin-2-ylmethyl)amine
• CAS No: 1083246-53-0
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD11617315
• CID: 97827
• PubChem ID: 20607228
• Update Time: 2025-08-05

methyl(pyrimidin-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-pyrimidinemethanamine
• N-Methyl-1-(pyrimidin-2-yl)methanamine
• 2-Pyrimidinemethanamine,N-methyl-
• N-methyl-1-pyrimidin-2-ylmethanamine
• N-METHYL-2-PYRIMINEMETHANAMINE
• methyl(pyrimidin-2-ylmethyl)amine
• Methyl-pyrimidin-2-ylmethyl-amine
• 2-Pyrimidinemethanamine, N-methyl-
• PB29842
• RP19538
• AM802909
• AB0034687
• X8879
• ST24031419
• FT-0648341
• n-methyl-1-(pyrimidin-2-yl);methanamine
• AS-30867
• 1083246-53-0
• SCHEMBL1627394
• methyl[(pyrimidin-2-yl)methyl]amine
• MFCD11617315
• CS-W008859
• EN300-365887
• J-523650
• AKOS011994213
• DTXSID00609057
• DA-47975

• MDL： MFCD11617315
• Inchi： 1S/C6H9N3/c1-7-5-6-8-3-2-4-9-6/h2-4,7H,5H2,1H3
• InChI Key： UYNVZHWHWPHYHA-UHFFFAOYSA-N
• SMILES： N(C)CC1N=CC=CN=1

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8
• XLogP3: -0.4

Experimental Properties

• PSA: 37.81000
• LogP: 0.58690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides